N-(4-bromo-3-methylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide
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Description
N-(4-bromo-3-methylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C18H12BrN3O2S and its molecular weight is 414.28. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Research has been conducted on the synthesis and antimicrobial activity of various thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, using a compound similar to N-(4-bromo-3-methylphenyl)-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidine-2-carboxamide as a starting material. This research demonstrates the flexibility of the thieno[2,3-b]pyridine framework for generating compounds with potential antimicrobial properties (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011). Furthermore, novel synthetic routes have been explored to generate pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, highlighting the compound's utility in creating diverse heterocyclic systems with potential biological activity (Bakhite, Al‐Sehemi, & Yamada, 2005).
Biological Applications
Antimicrobial Activities : The synthesized thieno[2,3-d]pyrimidine derivatives have shown significant in vitro antimicrobial activities. This suggests their potential as leads for developing new antimicrobial agents. The exploration of these compounds' antimicrobial properties underscores the relevance of this compound and its derivatives in the search for new therapeutic options (Kolisnyk et al., 2015).
Antifungal and Anti-inflammatory Agents : Compounds derived from the thieno[2,3-d]pyrimidine scaffold have been investigated for their antifungal and anti-inflammatory properties. This research indicates the potential of these compounds to act as bioactive molecules with specific therapeutic applications, further highlighting the scientific significance of exploring the compound's derivatives (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).
Properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12BrN3O2S/c1-10-8-11(5-6-13(10)19)20-16(23)14-9-12-17(25-14)21-15-4-2-3-7-22(15)18(12)24/h2-9H,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIOQSIOFGSLZOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C2=CC3=C(S2)N=C4C=CC=CN4C3=O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12BrN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.